Cas no 881656-21-9 (rel-(1R,3r,5S,6r)-3-(tert-butoxycarbonylamino)bicyclo[3.1.0]hexane-6-carboxylic acid)

• Product Name: rel-(1R,3r,5S,6r)-3-(tert-butoxycarbonylamino)bicyclo[3.1.0]hexane-6-carboxylic acid
• CAS No: 881656-21-9
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5289628
• Update Time: 2026-03-09

rel-(1R,3r,5S,6r)-3-(tert-butoxycarbonylamino)bicyclo[3.1.0]hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-6-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1α,3β,5α,6α)- (9CI)
• rel-(1R,3r,5S,6r)-3-(tert-butoxycarbonylamino)bicyclo[3.1.0]hexane-6-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-6-4-7-8(5-6)9(7)10(14)15/h6-9H,4-5H2,1-3H3,(H,13,16)(H,14,15)/t6-,7+,8-,9-
• InChI Key： LIVZOLVZWRXCMW-WKALFLHCSA-N
• SMILES： [C@@]12([H])[C@@]([H])([C@H]1C(O)=O)C[C@@H](NC(OC(C)(C)C)=O)C2

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 400.7±34.0 °C(Predicted)
• pka: 4.69±0.40(Predicted)